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Compound of Interest

Compound Name: MY10

Cat. No.: B15621535 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential information and step-by-step guidance for the safe disposal

of MY10, a potent and orally active receptor protein tyrosine phosphatase (RPTPβ/ζ) inhibitor.

Adherence to these procedures is vital to ensure the safety of laboratory personnel and to

prevent environmental contamination.

Chemical and Safety Data Overview
MY10 is a bioactive small molecule with the following identifiers:

Chemical Name: (Trifluoromethyl)(4-(4-(trifluoromethylthio)benzyloxy)phenyl)sulfane

CAS Number: 2204270-73-3

Empirical Formula: C₁₅H₁₀F₆OS₂

Molecular Weight: 384.36 g/mol

A comprehensive understanding of the hazards associated with MY10 is crucial for its safe

handling and disposal. Below is a summary of key safety information.
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Property Value Source

Physical Form Powder

Color White to beige

Solubility DMSO: 2 mg/mL (warmed)

Storage Temperature -10 to -25°C

Storage Class 11 - Combustible Solids

Water Hazard Class (WGK) 3 (Highly hazardous to water)

Experimental Protocols for Disposal
The disposal of MY10, as with most bioactive small molecules, should be managed as

hazardous chemical waste. Direct disposal into standard trash or down the sanitary sewer is

strictly prohibited due to its potential environmental toxicity. The following step-by-step

procedure outlines the recommended disposal protocol.

Step 1: Personal Protective Equipment (PPE)

Before handling MY10 for disposal, ensure you are wearing appropriate PPE:

Safety glasses or goggles

Chemical-resistant gloves

Laboratory coat

Step 2: Waste Segregation and Collection

Solid Waste: Collect un-used or contaminated solid MY10 in a dedicated, clearly labeled

hazardous waste container. This includes any contaminated lab supplies such as weighing

paper, pipette tips, and microfuge tubes.

Liquid Waste: Solutions containing MY10 (e.g., in DMSO) should be collected in a separate,

compatible, and clearly labeled liquid hazardous waste container. Do not mix with other

incompatible waste streams.
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Step 3: Waste Container Labeling

All waste containers must be labeled with a hazardous waste tag that includes the following

information:

The words "Hazardous Waste"

Full chemical name: "(Trifluoromethyl)(4-(4-(trifluoromethylthio)benzyloxy)phenyl)sulfane

(MY10)"

CAS Number: 2204270-73-3

An accurate estimation of the concentration and volume of the waste

The date the waste was first added to the container

The name and contact information of the principal investigator or laboratory supervisor

Step 4: Storage of Hazardous Waste

Store the sealed and labeled hazardous waste containers in a designated satellite

accumulation area within the laboratory. This area should be:

At or near the point of generation

Under the control of the laboratory personnel

Away from sources of ignition, as MY10 is a combustible solid.

In a location that prevents accidental release into the environment.

Step 5: Disposal through Institutional Environmental Health and Safety (EHS)

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and disposal of the hazardous waste. Follow all institutional procedures for waste

manifest documentation and scheduling. Do not attempt to treat or dispose of the chemical

waste independently unless explicitly approved and trained by your EHS department.
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Signaling Pathway and Disposal Workflow
The following diagrams illustrate the known signaling pathway affected by MY10 and the logical

workflow for its proper disposal.
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Caption: MY10 acts as an inhibitor of the RPTPβ/ζ signaling pathway.
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MY10 Disposal Decision Workflow
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Caption: A step-by-step workflow for the safe disposal of MY10 waste.
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To cite this document: BenchChem. [Proper Disposal of MY10: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621535#my10-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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